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Compound of Interest

5-Ethyl-6-phenyl-phenanthridin-5-
Compound Name:
ium-3,8-diamine;bromide

Cat. No.: B119041

For Researchers, Scientists, and Drug Development Professionals

Ethidium bromide (EtBr) remains a cornerstone fluorescent stain for nucleic acid visualization in
molecular biology. Its utility stems from a dramatic enhancement in fluorescence upon
intercalation into the DNA double helix. This guide provides an in-depth exploration of the
spectral characteristics and quantum yield of ethidium bromide, offering valuable data and
methodologies for researchers leveraging its unique photophysical properties.

Spectral Characteristics and Quantum Yield of
Ethidium Bromide

The interaction of ethidium bromide with DNA profoundly alters its spectral properties, leading
to a significant increase in fluorescence quantum yield. The following table summarizes the key
guantitative data for ethidium bromide in its free and DNA-bound states.
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Free Ethidium Bromide (in DNA-Bound Ethidium

Parameter . .
aqueous solution) Bromide

Absorption Maxima (A_abs) 210 nm, 285 nm[1][2] Red-shifted; ~520-526 nm[2][3]

Emission Maximum (A_em) ~605 nm[1] ~590 - 616 nm[2][3]

o o at 285 nm: 5,000-10,000 o

Molar Extinction Coefficient (g) Not explicitly stated
M~icm~1[2]

Quantum Yield (®_f) ~0.023 (2.3%)[4] Increases 20- to 25-fold[1][5]

The Mechanism of Fluorescence Enhancement

The dramatic increase in ethidium bromide's fluorescence quantum yield upon binding to DNA
is a result of its intercalation between the base pairs of the DNA double helix.[1][6] This
insertion into the hydrophobic environment of the DNA stack provides a more rigid and
protected environment for the ethidium bromide molecule. This rigidity reduces the non-
radiative decay pathways, such as vibrational relaxation and internal conversion, that are
prevalent for the free dye in aqueous solution. Consequently, a larger fraction of the absorbed
photons are emitted as fluorescence, leading to the observed enhancement.

The following diagram illustrates the logical relationship between ethidium bromide, DNA, and
the resulting fluorescence enhancement.
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Sample Preparation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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